Propargyl-PEG4-CH2COOH
Overview
Description
Propargyl-PEG4-CH2COOH is a PEG-based PROTAC linker that can be used in the synthesis of PROTACs . It is a click chemistry reagent, containing an Alkyne group, and can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAc) with molecules containing Azide groups . The hydrophilic PEG linker facilitates solubility in biological applications .
Synthesis Analysis
This compound can be used for bioconjugation or as a building block for the synthesis of small molecules, conjugates of small molecules and/or biomolecules . It can also be used in the synthesis of propargylation agents and their application in the synthesis and functionalization of more elaborate/complex building blocks and intermediates .Molecular Structure Analysis
This compound is a PEG derivative containing a propargyl group with a terminal carboxylic acid . The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond .Chemical Reactions Analysis
The propargyl group in this compound is a highly versatile moiety whose introduction into small-molecule building blocks opens up new synthetic pathways for further elaboration .Physical And Chemical Properties Analysis
This compound is a liquid with a color ranging from colorless to light yellow . Its molecular weight is 290.31, and its molecular formula is C13H22O7 .Scientific Research Applications
Synthesis of Propargyl-Ended Heterobifunctional Poly(ethylene glycol) : Propargyl-ended heterobifunctional poly(ethylene glycol) (PEG) derivatives have been synthesized for use in the development of PEG-based bioconjugates, applicable in biomedical fields (Lu & Zhong, 2010).
Polymer Synthesis and Characterization : The synthesis of poly (epichlorohydrin-g-ethylene glycol) graft copolymers via "click" chemistry using propargyl PEG and azide polyepichlorohydrin demonstrates an eco-friendly, effective method for polymer synthesis (Öztürk et al., 2017).
Block Copolymer Synthesis : The creation of block copolymers using polyepichlorohydrin propargyl and polyethylene glycol azido indicates the versatility of propargyl-PEG4-CH2COOH in forming various polymer architectures (Öztürk & Yörümez, 2019).
Amphiphilic Telechelics and Nanoparticles : The synthesis of amphiphilic PEG-lipid telechelics incorporating propargyl-functionalized fatty acids highlights their potential as drug carriers in therapeutic applications (Arshad, Saied, & Ullah, 2014).
Introduction of Functional Groups for Bioconjugation : The modification of biodegradable polyester with propargyl groups for "click" chemistry applications demonstrates its potential in creating functionality-attached biomaterials (徐宠恩 et al., 2012).
Copolymer Synthesis with Enhanced Thermal Properties : The synthesis of PEG-b-PCL block copolymer modified with propargyl-functionalized polyhedral oligomeric silsesquioxane shows significant improvement in thermal properties, indicating its potential in advanced material applications (Yin et al., 2015).
Nucleic Acid Conformational Study : Studies on polyethylene glycol binding to human telomere G-quadruplex structures, which include discussions on PEG and propargylamine-modified polymers, contribute to understanding nucleic acid conformational changes (Buscaglia et al., 2013).
Mechanism of Action
Target of Action
Propargyl-PEG5-CH2CO2H, also known as Propargyl-PEG4-CH2COOH, is a PEG-based linker used in the synthesis of PROTACs . PROTACs are bifunctional molecules that bind to a target protein and an E3 ubiquitin ligase, leading to the degradation of the target protein .
Mode of Action
The compound contains a propargyl group and a terminal carboxylic acid . The terminal carboxylic acid can react with primary amine groups in the presence of activators (e.g., EDC, DCC) to form a stable amide bond . The propargyl group can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) with molecules containing azide groups .
Biochemical Pathways
The compound’s mode of action allows it to be involved in the ubiquitin-proteasome system . This system is responsible for protein degradation within cells, and the compound’s role in this system allows it to selectively degrade target proteins .
Result of Action
The result of the compound’s action is the selective degradation of target proteins . This can have various molecular and cellular effects depending on the specific target protein being degraded.
Action Environment
Environmental factors can influence the compound’s action, efficacy, and stability. For instance, the presence of copper ions is necessary for the CuAAC reaction . Additionally, the pH and temperature of the environment could potentially affect the compound’s stability and reactivity.
Safety and Hazards
Future Directions
The propargyl group is a highly versatile moiety whose introduction into small-molecule building blocks opens up new synthetic pathways for further elaboration . The last decade has witnessed remarkable progress in both the synthesis of propargylation agents and their application in the synthesis and functionalization of more elaborate/complex building blocks and intermediates .
properties
IUPAC Name |
2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22O7/c1-2-3-16-4-5-17-6-7-18-8-9-19-10-11-20-12-13(14)15/h1H,3-12H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOUMZZIPISUGKO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCOCCOCCOCCOCCOCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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